Cas no 2228787-47-9 (1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-one
• CAS No: 2228787-47-9
• MF: C₁₀H₉F₄NO
• MW: 235.178176641464
• CID: 6259402
• PubChem ID: 165648620
• Update Time: 2025-05-19

1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-one
• EN300-2002502
• 1-[2-(dimethylamino)-5-fluorophenyl]-2,2,2-trifluoroethan-1-one
• 2228787-47-9

• Inchi： 1S/C10H9F4NO/c1-15(2)8-4-3-6(11)5-7(8)9(16)10(12,13)14/h3-5H,1-2H3
• InChI Key： KJVAMCHAQMHMPG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(C(F)(F)F)=O)C=1)N(C)C

Computed Properties

• Exact Mass: 235.06202656g/mol
• Monoisotopic Mass: 235.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-one

Introduction to 1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-one (CAS No. 2228787-47-9)

1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-one (CAS No. 2228787-47-9) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-one features a trifluoromethyl group and a dimethylamino substituent attached to a phenyl ring, which are key features that contribute to its pharmacological potential. The presence of the trifluoromethyl group enhances the metabolic stability and lipophilicity of the molecule, while the dimethylamino group introduces basicity and potential interactions with acidic pharmacophores in biological targets.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluorine atoms can modulate the electronic properties, lipophilicity, and metabolic fate of molecules, thereby influencing their biological activity. In particular, trifluoromethyl groups have been widely used in the design of drugs due to their ability to improve binding affinity and reduce susceptibility to degradation by metabolic enzymes.

1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-one has been investigated for its potential applications in various therapeutic areas. One of the most notable areas of research is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in the treatment of cancers and inflammatory diseases. The structural features of this compound make it a suitable candidate for designing kinase inhibitors with improved selectivity and efficacy.

Furthermore, studies have explored the antimicrobial properties of 1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-one. The combination of a fluorine atom and an amine group provides a framework that can interact with bacterial enzymes and cellular components, potentially leading to the development of novel antibiotics. The fluorine atom's ability to enhance binding interactions with biological targets has been particularly well-documented in recent literature.

The synthesis of 1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into organic molecules is typically achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies have been refined over the years to achieve high yields and purity levels necessary for pharmaceutical applications.

In terms of biological evaluation, 1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-one has shown promising results in preclinical studies. Its ability to interact with biological targets such as kinases and bacterial enzymes suggests that it could be a valuable lead compound for further development. However, additional research is needed to fully understand its mechanism of action and potential side effects before it can be considered for clinical trials.

The use of computational methods has also played a significant role in the study of 1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-one. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide insights into the binding affinity and specificity of the molecule, which are critical factors in drug design.

The future prospects for 1-2-(dimethylamino)-5-fluorophenyl-2,2,2-trifluoroethan-1-one are promising given its unique structural features and potential biological activities. As research continues in this area, it is likely that new derivatives will be synthesized and evaluated for their therapeutic potential. The combination of experimental studies and computational modeling will be essential in guiding the development process towards more effective and targeted treatments.